Cas no 124167-97-1 (Apigenin 7-[rhamnosyl-(1->2)-galacturonide])
Apigenin 7-[rhamnosyl-(1->2)-galacturonide] is a flavonoid glycoside derived from apigenin, conjugated with a rhamnose and galacturonic acid moiety. This compound exhibits enhanced solubility and bioavailability compared to its aglycone counterpart, making it advantageous for research in phytochemistry and pharmacology. Its unique glycosidic linkage may influence its stability, absorption, and biological activity, including potential antioxidant, anti-inflammatory, and anticancer properties. The presence of the galacturonide group further suggests possible interactions with cellular receptors or enzymes. This compound is of interest for studies on flavonoid metabolism, natural product derivatization, and the development of bioactive agents. Its structural features make it a valuable reference standard for analytical and biochemical applications.
124167-97-1 structure
Product Name:Apigenin 7-[rhamnosyl-(1->2)-galacturonide]
CAS No:124167-97-1
MF:C27H28O15
MW:592.502229690552
CID:2027637
PubChem ID:14309754
Update Time:2025-10-14
Apigenin 7-[rhamnosyl-(1->2)-galacturonide] Chemical and Physical Properties
Names and Identifiers
-
- Apigenin 7-[rhamnosyl-(1->2)-galacturonide]
- 3,4-dihydroxy-6-[5-hydroxy-2-(4-hydroxyphenyl)-4-oxochromen-7-yl]oxy-5-(3,4,5-trihydroxy-6-methyloxan-2-yl)oxyoxane-2-carboxylic acid
- 124167-97-1
- FS-8427
- AKOS040736106
- DTXSID501104696
- 5-Hydroxy-2-(4-hydroxyphenyl)-4-oxo-4H-1-benzopyran-7-yl 2-O-(6-deoxy-alpha-L-mannopyranosyl)-beta-D-galactopyranosiduronic acid
- beta-D-Galactopyranosiduronic acid, 5-hydroxy-2-(4-hydroxyphenyl)-4-oxo-4H-1-benzopyran-7-yl 2-O-(6-deoxy-alpha-L-mannopyranosyl)-
- CHEBI:143040
- Apigenin 7-rhamnosyl-(1->2)-galacturonide
- (2S,3R,4S,5R,6S)-3,4-dihydroxy-6-{[5-hydroxy-2-(4-hydroxyphenyl)-4-oxochromen-7-yl]oxy}-5-{[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxy}oxane-2-carboxylic acid
- 5-Hydroxy-2-(4-hydroxyphenyl)-4-oxo-4H-1-benzopyran-7-yl 2-O-(6-deoxy-I+/--L-mannopyranosyl)-I(2)-D-galactopyranosiduronic acid
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- Inchi: 1S/C27H28O15/c1-9-18(31)19(32)22(35)26(38-9)42-24-21(34)20(33)23(25(36)37)41-27(24)39-12-6-13(29)17-14(30)8-15(40-16(17)7-12)10-2-4-11(28)5-3-10/h2-9,18-24,26-29,31-35H,1H3,(H,36,37)/t9-,18-,19+,20+,21-,22+,23-,24+,26-,27+/m0/s1
- InChI Key: ONIIEJMYZDRHKM-JHUFFODMSA-N
- SMILES: O([C@H]1[C@@H]([C@@H]([C@H]([C@H](C)O1)O)O)O)[C@H]1[C@H](OC2=CC(=C3C(C=C(C4C=CC(=CC=4)O)OC3=C2)=O)O)O[C@H](C(=O)O)[C@@H]([C@@H]1O)O
Computed Properties
- Exact Mass: 592.14282018 g/mol
- Monoisotopic Mass: 592.14282018 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 15
- Heavy Atom Count: 42
- Rotatable Bond Count: 6
- Complexity: 1010
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 10
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 242
- Molecular Weight: 592.5
Experimental Properties
- Melting Point: 347.5°C
- LogP: 3.02
Apigenin 7-[rhamnosyl-(1->2)-galacturonide] Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| ChemFaces | CFN95352-10mg |
Apigenin 7-[rhamnosyl-(1->2)-galacturonide] |
124167-97-1 | >=98% | 10mg |
$318 | 2023-09-19 |
Apigenin 7-[rhamnosyl-(1->2)-galacturonide] Suppliers
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(CAS:124167-97-1)β-D-Galactopyranosiduronicacid,5-hydroxy-2-(4-hydroxyphenChemicalbookyl)-4-oxo-4H-1-benzopyran-7-yl2-O-(6-deoxy-α-L-mannopyranosyl)-
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Purity:≥98%
Pricing Information Last Updated:Friday, 14 March 2025 10:55
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Apigenin 7-[rhamnosyl-(1->2)-galacturonide] Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Hubei Cuiyuan Biotechnology Co.,Ltd
(CAS:124167-97-1)β-D-Galactopyranosiduronicacid,5-hydroxy-2-(4-hydroxyphenChemicalbookyl)-4-oxo-4H-1-benzopyran-7-yl2-O-(6-deoxy-α-L-mannopyranosyl)-
Purity:≥98%
Quantity:5mg/20mg/50mg
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